Cas no 358731-18-7 (5α-Cholestane-d)

• Product Name: 5α-Cholestane-d
• CAS No: 358731-18-7
• Molecular Formula: C₂₇H₄₂D₆
• Molecular Weight: 378.71
• CID: 303238
• PubChem ID: 10202

5α-Cholestane-d Properties

Names and Identifiers

• Cholestane-2,2,3,3,4,4-d6,(5a)- (9CI)
• CHOLESTANE-2,2,3,3,4,4-D6
• CHOLESTANE-D6
• 5α-Cholestane-d
• FT-0641241
• D4 C27 alpha alpha alpha (20R) CHOLESTANE
• a C27-steroid
• 1H-Cyclopenta[a]phenanthrene,5-dimethylhexyl)hexadecahydro-10,13-dimethyl-, [8R-[8.alpha.,9.beta.,10.alpha.,13.alpha.,14.beta.,17.alpha.(R*)]]-
• Cholestane, (5.alpha.)-
• NSC224313
• NSC-224419
• CERAPP_53193
• FT-0665017
• CHOLESTANE-3,3-D2
• DTXSID00870548
• 1H-Cyclopenta[a]phenanthrene, 17-(1,5-dimethylhexyl)hexadecahydro-10,13-dimethyl-, [8R-[8.alpha.,9.beta.,10.alpha.,13.alpha.,14.beta.,17.alpha.(R*)]]-
• 28,30-Trinorlanostane
• NSC224419
• NSC-140722
• Cholestane
• C27H48
• AKOS024290197
• NSC-224313
• 10,5'-dimethylhexyl)-hexadecahydrocyclopenta[a]phenanthrene
• Cholestadiene, (5.alpha.)-
• FT-0773040
• 5.alpha.-Cholestane
• NSC140722
• .alpha.-Cholestane
• CHEBI:188919
• 358731-18-7
• Cholestane (VAN8C

• InChIKey： XIIAYQZJNBULGD-PTHKICKKSA-N
• Inchi： InChI=1S/C27H48/c1-19(2)9-8-10-20(3)23-14-15-24-22-13-12-21-11-6-7-17-26(21,4)25(22)16-18-27(23,24)5/h19-25H,6-18H2,1-5H3/t20-,21?,22+,23-,24+,25+,26+,27-/m1/s1/i6D2,7D2,11D2
• SMILES： CC(C)CCC[C@@H](C)[C@@H]1[C@]2(CC[C@@H]3[C@]4(CC(C([2H])([2H])C([2H])([2H])C4CC[C@H]3[C@@H]2CC1)([2H])[2H])C)C

Computed Properties

• Exact Mass: 378.413
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 5
• Monoisotopic Mass: 378.413
• Heavy Atom Count: 27
• Complexity: 506
• Isotope Atom Count: 6
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 11.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 8.49780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids